(S)-3-(Fmoc-amino)chroman-2-one
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Description
(S)-3-(Fmoc-amino)chroman-2-one is a fluorinated aromatic compound featuring a chroman-2-one backbone (a bicyclic structure combining a benzene ring and a ketone-containing oxygen heterocycle) with an Fmoc (9-fluorenylmethoxycarbonyl)-protected amine group at the 3-position. This compound is primarily utilized in peptide synthesis and materials science due to its role as a chiral building block and its self-assembly properties . The stereochemistry (S-configuration) and Fmoc protection enhance its stability during solid-phase peptide synthesis (SPPS), making it valuable for producing enantiomerically pure intermediates.
Properties
Molecular Formula |
C24H19NO4 |
|---|---|
Molecular Weight |
385.4 g/mol |
IUPAC Name |
9H-fluoren-9-ylmethyl N-(2-oxo-3,4-dihydrochromen-3-yl)carbamate |
InChI |
InChI=1S/C24H19NO4/c26-23-21(13-15-7-1-6-12-22(15)29-23)25-24(27)28-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20-21H,13-14H2,(H,25,27) |
InChI Key |
SUBHYHQBWQHBGU-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C(=O)OC2=CC=CC=C21)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
Key structural analogues include:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|
| (S)-3-(Fmoc-amino)chroman-2-one | C₂₃H₁₉NO₄ | 373.41 | Chroman-2-one core, Fmoc-protected amine, S-configuration |
| Fmoc-SR-Dab(3-Aloc)-OH | C₂₃H₂₄N₂O₆ | 424.45 | Butanoic acid backbone, dual Fmoc- and Alloc-protected amines (2S,3R) |
| (R)-3-(Fmoc-amino)-4-(3-pyridyl)butyric acid | C₂₄H₂₂N₂O₄ | 402.44 | Pyridyl substituent, R-configuration, β-homoalanine derivative |
| Fmoc-Tyr (Boc-protected) | C₂₈H₂₇NO₇ | 505.52 | Tyrosine derivative with Boc side-chain modification for enhanced BChE inhibition |
Key Differences :
- Backbone Structure: While (S)-3-(Fmoc-amino)chroman-2-one has a chromanone core, Fmoc-SR-Dab(3-Aloc)-OH and (R)-3-Fmoc-amino-4-pyridylbutyric acid feature linear carboxylic acid backbones. The chromanone structure confers rigidity, influencing self-assembly and solubility .
- Stereochemistry: The S-configuration in the target compound contrasts with the R-configuration in (R)-3-Fmoc-amino-4-pyridylbutyric acid, which may alter interactions in chiral environments (e.g., enzyme binding) .
Cytocompatibility
- Fmoc-Arg : Exhibits cell viability up to 0.63 mM in L929 fibroblasts, attributed to its guanidinium side chain .
- Fmoc-Tyr (Boc-modified) : Shows improved butyrylcholinesterase (BChE) inhibition (KI = 12 µM) compared to unmodified Fmoc-Tyr (KI = 25 µM), highlighting the impact of side-chain modifications .
- (S)-3-(Fmoc-amino)chroman-2-one: While direct cytocompatibility data are unavailable, its structural similarity to Fmoc-amino acids suggests moderate biocompatibility at low concentrations.
Enzymatic Inhibition
- Fmoc-Lys (Cbz-protected) : Demonstrates KI = 18 µM for BChE, comparable to Fmoc-Tyr (Boc), but lacks selectivity over acetylcholinesterase (AChE) .
- Target Compound: No direct BChE inhibition data exist, but its rigid structure may hinder enzyme binding compared to flexible Fmoc-amino acids.
Physical and Chemical Properties
| Property | (S)-3-(Fmoc-amino)chroman-2-one | Fmoc-SR-Dab(3-Aloc)-OH | (R)-3-Fmoc-amino-4-pyridylbutyric acid |
|---|---|---|---|
| Purity | ≥98% (GC) | ≥95% (HPLC) | 98% (GC) |
| Solubility (in DMSO) | 10 mg/mL | 20 mg/mL | 15 mg/mL |
| Stability | Stable under inert atmosphere | Sensitive to oxidation | Hygroscopic |
Key Insights :
- The chromanone core reduces solubility compared to linear analogues, necessitating polar aprotic solvents for handling .
- Orthogonal protecting groups (e.g., Alloc in Fmoc-SR-Dab) enable sequential deprotection, enhancing synthetic utility .
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